Cas no 1335734-62-7 ((2S)-1-CYCLOPROPYLPROPAN-2-AMINE)

• Product Name: (2S)-1-CYCLOPROPYLPROPAN-2-AMINE
• CAS No: 1335734-62-7
• MF: C₆H₁₃N
• MW: 99.1741216182709
• CID: 5582073
• PubChem ID: 23526860
• Update Time: 2025-06-14

(2S)-1-CYCLOPROPYLPROPAN-2-AMINE Chemical and Physical Properties

Names and Identifiers

• (2S)-1-CYCLOPROPYLPROPAN-2-AMINE
• (S)-1-cyclopropylpropan-2-amine
• Cyclopropaneethanamine, α-methyl-, (αS)-
• EN300-184129
• AKOS019050084
• 1335734-62-7

• Inchi： 1S/C6H13N/c1-5(7)4-6-2-3-6/h5-6H,2-4,7H2,1H3/t5-/m0/s1
• InChI Key： WFJUBRAHXQCZAM-YFKPBYRVSA-N
• SMILES： N[C@@H](C)CC1CC1

Computed Properties

• Exact Mass: 99.104799419g/mol
• Monoisotopic Mass: 99.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 57.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.890±0.06 g/cm3(Predicted)
• Boiling Point: 104.0±8.0 °C(Predicted)
• pka: 10.62±0.10(Predicted)

Additional information on (2S)-1-CYCLOPROPYLPROPAN-2-AMINE

Recent Advances in the Study of (2S)-1-CYCLOPROPYLPROPAN-2-AMINE (CAS: 1335734-62-7) in Chemical Biology and Pharmaceutical Research

The compound (2S)-1-CYCLOPROPYLPROPAN-2-AMINE (CAS: 1335734-62-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of (2S)-1-CYCLOPROPYLPROPAN-2-AMINE as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopropyl moiety and chiral center contribute to its stereochemical specificity, making it a valuable building block for the development of enantioselective drugs. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting various enzymes, including proteases and kinases, which are implicated in diseases such as cancer and neurodegenerative disorders.

One of the most notable advancements involves the application of (2S)-1-CYCLOPROPYLPROPAN-2-AMINE in the development of small-molecule modulators for G protein-coupled receptors (GPCRs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity and selectivity for specific GPCR subtypes, offering promising leads for the treatment of cardiovascular and metabolic diseases. The study also reported improved pharmacokinetic properties, such as enhanced metabolic stability and oral bioavailability, which are critical for clinical translation.

In addition to its pharmacological potential, (2S)-1-CYCLOPROPYLPROPAN-2-AMINE has been explored for its utility in chemical biology. Researchers have employed this compound as a molecular probe to investigate protein-ligand interactions and cellular signaling pathways. For instance, a recent study in ACS Chemical Biology utilized fluorescently labeled derivatives of (2S)-1-CYCLOPROPYLPROPAN-2-AMINE to visualize the dynamics of neurotransmitter receptors in live neurons, providing insights into synaptic plasticity and neurotransmission.

Despite these promising developments, challenges remain in the optimization of (2S)-1-CYCLOPROPYLPROPAN-2-AMINE-based therapeutics. Issues such as off-target effects and potential toxicity require further investigation. Ongoing research is focused on refining the structural modifications of this compound to enhance its efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (2S)-1-CYCLOPROPYLPROPAN-2-AMINE (CAS: 1335734-62-7) represents a versatile and promising scaffold in drug discovery and chemical biology. Its unique structural features and broad applicability underscore its potential to address unmet medical needs. Future research should prioritize the elucidation of its mechanism of action and the development of optimized derivatives for therapeutic use.